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Compound of Interest

Compound Name: Sucrose-13C

Cat. No.: B12363151

Disclaimer: This document provides a comprehensive overview of the safety data for sucrose.
While specific safety data for Sucrose-13C is not readily available, the toxicological properties
of isotopically labeled compounds are generally considered to be comparable to their unlabeled

counterparts. Therefore, the safety precautions for sucrose should be followed when handling
Sucrose-13C.

Section 1: Chemical Identification and Physical
Properties
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Identifier

Value

Chemical Name

Sucrose

Sugar, Table Sugar, Cane Sugar, a-D-

Synonyms .
Glucopyranosyl B-D-fructofuranoside

CAS Number 57-50-1

Molecular Formula C12H22011

Molecular Weight 342.30 g/mol

Appearance White crystalline solid

Odor Odorless

Melting Point 185 - 187°C

Solubility 342 g/L in water at 20°C

pH 5.5-7.5 (at 342 g/L at 25°C)

Section 2: Hazard Identification and Classification

Sucrose is generally considered a non-hazardous substance under normal conditions of use.[1]
However, as a combustible solid, it can form explosive dust-air mixtures.[2]

GHS Classification:

e Hazard Class: Combustible Dust[3]
 Signal Word: Warning

e Hazard Statement: May form combustible dust concentrations in air.

Potential Health Effects:

 Inhalation: High concentrations of dust may cause respiratory tract irritation.

e Eye Contact: Dust may cause mechanical irritation.
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o Skin Contact: No adverse effects are expected.

e Ingestion: Extremely large doses may cause gastrointestinal upset.

Section 3: Toxicological Data

The primary toxicological concern for sucrose is its potential to act as a physical irritant in dust
form. It has a very low acute toxicity.

Test Species Route Value

LD50 Rat Oral 29,700 mg/kg

o Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.
o Mutagenicity: Investigated as a mutagen. No conclusive evidence of mutagenic effects.

e Reproductive Toxicity: Investigated as a reproductive effector. No conclusive evidence of
reproductive toxicity.

Section 4: Exposure Controls and Personal
Protection

Organization Limit Value
ACGIH TWA 10 mg/m3
NIOSH TWA (total dust) 10 mg/m3
NIOSH TWA (respirable dust) 5 mg/m3
OSHA PEL (total dust) 15 mg/m3

Engineering Controls:

o Use a system of local and/or general exhaust ventilation to keep employee exposures below
the airborne exposure limits.
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o Ensure that dust-handling systems are designed to prevent the escape of dust into the work

area.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Use safety glasses or goggles approved under appropriate government
standards such as NIOSH (US) or EN 166 (EU).

o Skin Protection: Handle with gloves. Nitrile rubber gloves are suitable.

» Respiratory Protection: If exposure limits are exceeded, a NIOSH-approved particulate
respirator (N95 or better) may be worn.

Section 5: Handling and Storage

o Handling: Avoid creating dust. Minimize dust generation and accumulation. Keep away from
sources of ignition.

o Storage: Keep container tightly closed in a cool, dry, and well-ventilated area.

Section 6: Experimental Protocols
Acute Oral Toxicity (LD50) Study Protocol (OECD
Guideline 420):

The oral LD50 value cited in the safety data sheets is typically determined using a standardized
protocol, such as the OECD Guideline for the Testing of Chemicals, No. 420: Acute Oral
Toxicity - Fixed Dose Procedure.

o Test Animals: Healthy, young adult rats of a single strain are used.

e Housing and Feeding: Animals are housed in individual cages under standard laboratory
conditions (temperature, humidity, light cycle) and provided with standard laboratory diet and
drinking water ad libitum.

e Dosing: A single dose of the test substance (sucrose) is administered by gavage to a group
of fasted animals. The dose is selected from a series of fixed dose levels (e.g., 5, 50, 300,
2000 mg/kg).
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» Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

» Data Analysis: The LD50 is determined based on the dose at which mortality is observed.

Section 7: Visualizations
GHS Hazard Communication Workflow for Sucrose
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GHS Hazard Communication Workflow for Sucrose

Identity Substance:
Sucrose

Review Physical and

Chemical Properties

Evaluate Toxicological Data
(LDS0, etc.)

Assess Physical Hazards
(e.g., combustibility)

Determine GHS Classification:
Combustible Dust

(Classification Output

Assign Signal Word
Warning

Develop Hazard Statements:
tay form combustible dust
concentrations in aif

Create Precautionary Statements:
(Handiing, Storage, PPE)

Label Product Containers

Generate Safety Data Sheet (SDS)
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Emergency First Aid Procedures for Sucrose Exposure

Exposure Occurs

Remove to fresh air. FVER GRS Wil plen_t viofiater Wash skin with soap and water. Rinse mouth with water.
for at least 15 minutes.

If breathing is difficult, If irritation persists, by 'a’gﬁlg’;‘v:‘t‘e"r‘sma;rs‘kwg'r']‘t’jwed'
seek medical attention. seek medical attention. get medical advice.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12363151#sucrose-13c-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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